4-[4-(Methoxycarbonyl)phenyl]benzoic acid

• IUPAC Name: 4-(4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H12O4/c1-19-15(18)13-8-4-11(5-9-13)10-2-6-12(7-3-10)14(16)17/h2-9H,1H3,(H,16,17)
• InChI Key: LIKHRLCRYVOFEK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H12O4
• DSSTOX Substance ID: DTXSID30558004
• Molecular Weight: 256.25 g/mol
• CAS No.: 109963-61-3

Description

4-[4-(Methoxycarbonyl)phenyl]benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C15H12O4 and its molecular weight is 256.25 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Enzymatic Synthesis and Biological Activity

• A study focused on the synthesis of optically active intermediates for 4-(2,6-dimethylheptyl)benzoic acid, which involved 3-(4-methoxycarbonyl)phenyl-2-methyl-1-propanols. This research also explored the biological activity of the racemic acid, finding that the (S)-configuration decreased cholesterol levels in aorta cells (Gamalevich, Vlasyuk, & Serebryakov, 2015).

Methoxycarbonylation and Cascade Reactions

• Research on the methoxycarbonylation of phenylethyne catalyzed by palladium complexes highlighted the formation of unsaturated esters and the occurrence of cascade reactions leading to α,ω-diesters. This process involves a methoxycarbonylation–isomerisation–methoxycarbonylation sequence, demonstrating the versatility of such chemical reactions (Magro et al., 2010).

Antioxidant Activity of Phenyl Ether Derivatives

• A study isolated new phenyl ether derivatives, including compounds with 4-methoxybenzoic acid structures, from the fungus Aspergillus carneus. These compounds exhibited strong antioxidant activities, showing potential for pharmaceutical applications (Xu et al., 2017).

Hydrolysis of Phenyl Esters

• Research on the base-catalyzed hydrolysis of phenyl esters of para-substituted benzoic acids, including 4-methoxycarbonyl derivatives, provided insights into the kinetics and mechanisms of these reactions, important for understanding chemical stability and reactivity (Bauerová & Ludwig, 2000).

Luminescent Properties of Lanthanide Coordination Compounds

• A study on lanthanide coordination compounds using benzoic acid derivatives, including 4-methoxycarbonyl variants, investigated the impact of electron-withdrawing and donating groups on photoluminescent properties. This has implications for materials science and optical applications (Sivakumar et al., 2010).

Industrial Process Scale-Up

• An industrial-scale synthesis process for a key intermediate in the manufacture of SGLT2 inhibitors, which includes a 4-(methoxycarbonyl)benzoic acid derivative, was developed. This process is significant for the pharmaceutical industry, especially for diabetes therapy (Zhang et al., 2022).

Immobilization onto Carbon Nanotubes

• Research on immobilizing (S)-6-(4-(Methoxycarbonyl)phenyl)-1,1′-bis-2-naphthol onto carbon nanotubes explored new methods for creating hybrid nanomaterials. Such materials have potential in catalysis and materials science (Monteiro et al., 2015).

Enzymatic Oxidative Polymerization

• The enzymatic oxidative polymerization of para-imine functionalized phenol, involving a 4-methoxycarbonylbenzoic acid derivative, was studied for potential applications in polymer science and material engineering (Kumbul et al., 2015).

Corrosion Inhibition

• Cyanoacetamide derivatives, including 4-(methoxycarbonyl)benzoic acid, were evaluated as corrosion inhibitors for carbon steel in acidic media. This research is relevant for materials protection and industrial maintenance (Fouda, El-desoky, & Muhtar, 2008).

Phenolic Derivatives from Aster Indicus

• A study on the constituents of Aster indicus L. led to the isolation of phenolic derivatives, including a compound with a 4-methoxycarbonylbenzoic acid structure. These derivatives have potential pharmaceutical applications (Lin et al., 2007).

Liquid Crystalline Behavior

• Benzoic acid derivatives containing methoxyazobenzene were synthesized and their liquid crystalline behavior was studied. This research contributes to the development of new liquid crystal materials (Bing, 2006).

Future Directions

: ChemSpider: 4-[4-(Methoxycarbonyl)phenyl]benzoic acid

Biochemical Analysis

Biochemical Properties

It is known that it has a wide range of applications in organic synthesis . It can participate in functionalization reactions of alcohols, aldehydes, and amines, such as the synthesis of carboxylic esters . It can also act as a ligand in organometallic catalytic reactions, promoting the occurrence of reactions .

Molecular Mechanism

It is known that it can participate in various organic reactions , but the specific binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression need to be further investigated.